Cas no 115609-68-2 (6,8,10,14-Eicosatetraenoicacid, 5,12-dihydroxy-20-oxo-, (5S,6Z,8E,10E,12R,14Z)-)

• Product Name: 6,8,10,14-Eicosatetraenoicacid, 5,12-dihydroxy-20-oxo-, (5S,6Z,8E,10E,12R,14Z)-
• CAS No: 115609-68-2
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 152359
• PubChem ID: 6449839
• Update Time: 2025-04-19

6,8,10,14-Eicosatetraenoicacid, 5,12-dihydroxy-20-oxo-, (5S,6Z,8E,10E,12R,14Z)- Chemical and Physical Properties

Names and Identifiers

• 6,8,10,14-Eicosatetraenoicacid, 5,12-dihydroxy-20-oxo-, (5S,6Z,8E,10E,12R,14Z)-
• 20-aldehyde leukotriene B4
• (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-20-oxoicosa-6,8,10,14-tetraenoic acid
• 20-Oxoleukotriene B4
• 6,8,10,14-Eicosatetraenoic acid, 5,12-dihydroxy-20-oxo-, (S-(R*,S*-(E,Z,E,Z)))-
• Leukotriene B4-20-aldehyde
• Ltb4-20-aldehyde
• 20-oxo-leukotriene B4
• 20cho-LTB4
• LMFA03020064
• 20-OXO-LTB4
• 115609-68-2
• (5S,6Z,8E,10E,12R,14Z)-5,12-Dihydroxy-20-oxo-6,8,10,14-eicosatetraenoic acid
• DTXSID801142031
• Q27132944
• CHEBI:63979

• Inchi： 1S/C20H30O5/c21-17-10-6-2-1-3-7-12-18(22)13-8-4-5-9-14-19(23)15-11-16-20(24)25/h3-5,7-9,13-14,17-19,22-23H,1-2,6,10-12,15-16H2,(H,24,25)/b5-4+,7-3-,13-8+,14-9-/t18-,19-/m1/s1
• InChI Key： LVLQYGYNBVIONY-PSPARDEHSA-N
• SMILES： O[C@H](/C=C\C=C\C=C\[C@@H](C/C=C\CCCCC=O)O)CCCC(=O)O

Computed Properties

• Exact Mass: 350.209324
• Monoisotopic Mass: 350.209324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.092
• Boiling Point: 579.5°C at 760 mmHg
• Flash Point: 318.3°C
• Refractive Index: 1.533